Cas no 2172198-62-6 (6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidin-4-amine)

• Product Name: 6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidin-4-amine
• CAS No: 2172198-62-6
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 5849128
• PubChem ID: 165519588
• Update Time: 2025-06-28

6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidin-4-amine
• 6-{[(3-methylfuran-2-yl)methyl]sulfanyl}pyrimidin-4-amine
• EN300-1290381
• 2172198-62-6

• Inchi： 1S/C10H11N3OS/c1-7-2-3-14-8(7)5-15-10-4-9(11)12-6-13-10/h2-4,6H,5H2,1H3,(H2,11,12,13)
• InChI Key： BJJDDANNTCLFPK-UHFFFAOYSA-N
• SMILES： S(C1C=C(N)N=CN=1)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.2Ų

Additional information on 6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidin-4-amine

Introduction to Compound with CAS No. 2172198-62-6 and Product Name: 6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidin-4-amine

The compound with the CAS number 2172198-62-6 and the product name 6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidin-4-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

At the core of this compound's significance lies its molecular architecture, which integrates a pyrimidine core with a 3-methylfuran-2-ylmethylsulfanyl substituent. The pyrimidine ring is a well-documented scaffold in medicinal chemistry, known for its role in various biologically active molecules. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes.

The 3-methylfuran-2-ylmethylsulfanyl moiety adds an additional layer of complexity and functionality to the molecule. This group is known for its ability to participate in hydrogen bonding and hydrophobic interactions, which can be leveraged to enhance binding affinity and selectivity. Such features are particularly valuable in the design of small-molecule inhibitors and activators, where precise targeting is essential for therapeutic efficacy.

Recent research has highlighted the importance of heterocyclic compounds in drug development. The pyrimidine core, in particular, has been extensively studied for its role in antiviral, anticancer, and antimicrobial agents. The introduction of diverse substituents, such as the 3-methylfuran-2-ylmethylsulfanyl group, allows for fine-tuning of pharmacological properties, making this compound a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, there is a growing emphasis on developing novel compounds that exhibit high selectivity and low toxicity. The structural features of 6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidin-4-amine align well with these criteria. The compound's ability to interact selectively with biological targets while minimizing off-target effects makes it an attractive candidate for further exploration.

Moreover, the compound's potential applications extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules. This versatility is particularly valuable in industrial settings where cost-effective and scalable synthesis methods are essential.

From a synthetic chemistry perspective, the preparation of 6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidin-4-amine presents interesting challenges and opportunities. The integration of multiple functional groups requires careful consideration of reaction conditions and reagent selection to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules with greater efficiency, which bodes well for the future development of this compound.

The biological activity of this compound has been preliminarily investigated through computational modeling and experimental assays. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings are consistent with the growing interest in targeting inflammation as a therapeutic strategy for various chronic diseases.

Further research is needed to fully elucidate the pharmacological profile of 6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidin-4-amine. Detailed biochemical assays and cell-based assays will provide insights into its mechanism of action and potential therapeutic applications. Additionally, preclinical studies will be essential to assess its safety and efficacy in animal models before human trials can be considered.

The development of new drugs is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel compounds, while biologists focus on understanding their biological effects. Pharmacologists bridge these disciplines by evaluating drug candidates for their therapeutic potential.

In conclusion, 6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidin-4-amine represents a promising addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and functional properties make it an attractive candidate for further research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.